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AKI-001 Drug Profile

The following table summarizes the core chemical and pharmacological data for AKI-001 from drug

databases and preclinical research.

Property Description

DrugBank ID DB07266 [1]

Modality Small Molecule [1]

Generic Name AKI-001 [1]

Status Experimental (Not approved in the US or other regions) [1]

Mechanism of
Action

Potent inhibitor of Aurora kinase A and Aurora kinase B [1] [2] [3]

Bioactivity Low nanomolar potency against Aurora A & B enzymes; excellent cellular potency

(IC₅₀ < 100 nM); good oral bioavailability [2] [3]

In Vivo Efficacy In an HCT116 mouse xenograft model, an oral dose of 5 mg/kg QD was well

tolerated and resulted in 92% tumor growth inhibition (TGI) [2] [3]
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Property Description

Chemical
Formula

C₂₁H₂₄N₄O [1]

CAS Number 925218-37-7 [1]

Research Context and Management Strategies

While specific clinical management data for AKI-001 is unavailable due to its experimental status, you can

leverage general principles of kinase inhibitor research and the following strategies.

Structured Approach for Interaction Management

You can structure your technical guides and FAQs around this core workflow for managing potential drug

interactions in a research setting.
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AKI-001 Interaction Management

1. Pre-Experimental Assessment

2. In Vitro & Preclinical Profiling Identify metabolic enzymes
& transporter liabilities

3. In Vivo Study Design Design combination studies
with cytotoxic drugs

4. Data-Driven Protocol Updates Implement therapeutic drug
monitoring (TDM) protocols

Establish rescue strategies
for observed toxicities

Click to download full resolution via product page

Key Experimental Protocols to Consider

Based on the workflow above, here are detailed methodologies for critical experiments in interaction

profiling:

In Vitro Metabolism and Transporter Studies

Objective: To identify which cytochrome P450 (CYP) enzymes metabolize AKI-001 and which
drug transporters it may interact with.

Methodology: Incubate AKI-001 with human liver microsomes or recombinant CYP enzymes.
Use chemical inhibitors or inhibitory antibodies for specific CYPs to identify primary metabolic

pathways. Conduct uptake/efflux assays in cell lines overexpressing transporters like P-gp,
BCRP, OATP, OAT, and OCT to determine if it is a substrate or inhibitor [4].

Application: Predict potential interactions with common medications and guide combination
study design.
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In Vivo Combination Efficacy and Toxicity Studies

Objective: To evaluate the therapeutic synergy and toxicity profile when AKI-001 is combined
with other anticancer agents.

Methodology: Use mouse xenograft models. Treat groups with vehicle control, AKI-001 alone,
the partner drug alone, and the combination. Monitor tumor volume and body weight regularly.

At endpoint, collect blood for serum chemistry and hematology, and harvest organs for
histopathological examination.

Application: This provides critical data on whether the combination is more effective, equally
effective, or more toxic than either agent alone, informing viable clinical combination strategies.

Key Takeaways for Researchers

No Known Drug Interactions: As an investigational compound, no specific drug interaction data for

AKI-001 is available in the public domain [1].
Focus on Mechanism: As a multi-kinase inhibitor, the primary research focus should be on its

mechanism-driven effects and combination strategies with other cytotoxic agents [2].
Proactive Risk Management: The recommended approach is to establish robust in vitro and in vivo

profiling assays early in development to de-risk future clinical studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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